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Compound of Interest

Compound Name: Hydroxypropyl guar gum

Cat. No.: B1148476 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction to Hydroxypropyl Guar Gum in
Cosmetics
Hydroxypropyl Guar (HPG) is a non-ionic polymer derived from the natural guar gum, extracted

from the seeds of Cyamopsis tetragonoloba. The modification with propylene oxide enhances

its properties, making it a highly versatile and valuable ingredient in cosmetic formulations.[1]

HPG is prized for its ability to function as a thickener, emulsion stabilizer, film former, and

conditioning agent in a wide array of personal care products, including skin care, hair care, and

makeup.[1][2] Its natural origin and biodegradability align with the growing consumer demand

for sustainable and "clean beauty" products.

Key Functions and Applications
Hydroxypropyl guar gum's utility in cosmetic science is multifaceted, primarily revolving

around its ability to control rheology and impart desirable sensory characteristics.

Viscosity Control: HPG is an effective thickener for aqueous and hydroalcoholic solutions,

creating gels, lotions, and creams with desirable textures.[3] It is stable over a wide pH range

and compatible with electrolytes and polar solvents.[3]
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Emulsion Stabilization: In oil-in-water emulsions, HPG helps to prevent the separation of the

oil and water phases, contributing to the long-term stability and shelf-life of products like

lotions and creams.[1][4]

Hair Conditioning: In hair care products such as shampoos and conditioners, HPG and its

cationic derivatives provide conditioning effects, making hair feel soft and silky, improving

manageability, and reducing tangling and breakage.[1]

Film Forming: HPG can form a light, non-occlusive film on the skin or hair.[2] This film helps

to retain moisture and can offer protection from environmental stressors.[2]

Sensory Enhancement: It imparts a smooth, lubricious feel to formulations, reducing the

greasy residue sometimes associated with other thickeners.[3]

Quantitative Data and Formulation Guidelines
The following tables summarize key quantitative data for the use of hydroxypropyl guar gum
in cosmetic formulations.

Table 1: Typical Use Levels of Hydroxypropyl Guar Gum

Formulation Type
Typical Concentration (%
w/w)

Key Function

Skin Lotions & Creams 0.1 - 1.5%[3]
Thickener, Emulsion Stabilizer,

Sensory Modifier

Shampoos & Body Washes 0.1 - 1.5%
Thickener, Foam Stabilizer,

Conditioning Agent

Hair Conditioners 0.2 - 2.0% Conditioning Agent, Thickener

Gels (e.g., Hand Sanitizer) 0.5 - 2.0% Gelling Agent

Makeup (e.g., Foundation) 0.1 - 1.0%
Suspending Agent, Texture

Modifier

Table 2: Physical and Chemical Properties
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Property Value

Appearance Fine yellow to off-white powder[1]

INCI Name Hydroxypropyl Guar

Viscosity (1% solution) 3000 - 5000 cps[4]

pH (1% solution) 5.0 - 7.0

Solubility Water-soluble

Compatibility Good with electrolytes and up to 30% ethanol[4]

Experimental Protocols
Preparation of a Moisturizing Skin Lotion with
Hydroxypropyl Guar Gum
This protocol outlines the preparation of a basic oil-in-water moisturizing lotion stabilized with

HPG.

Formulation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.specialchem.com/cosmetics/inci-ingredients/hydroxypropyl-guar
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw47726c0b/fact-sheets/fact-sheet-hydroxypropyl-guar-2.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw47726c0b/fact-sheets/fact-sheet-hydroxypropyl-guar-2.pdf
https://www.benchchem.com/product/b1148476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Ingredient INCI Name % (w/w)

A Deionized Water Aqua to 100

Glycerin Glycerin 3.00

Hydroxypropyl Guar

Gum
Hydroxypropyl Guar 0.50

B
Caprylic/Capric

Triglyceride

Caprylic/Capric

Triglyceride
10.00

Cetearyl Alcohol Cetearyl Alcohol 3.00

Glyceryl Stearate Glyceryl Stearate 2.00

Stearic Acid Stearic Acid 1.50

C
Preservative (e.g.,

Phenoxyethanol)
Phenoxyethanol 1.00

Fragrance Parfum q.s.

Procedure:

Phase A Preparation: In the main beaker, add deionized water and glycerin. While stirring

with a propeller mixer, slowly sprinkle in the hydroxypropyl guar gum to avoid clumping.

Continue mixing until fully hydrated and a uniform gel is formed. Heat Phase A to 75°C.

Phase B Preparation: In a separate beaker, combine all Phase B ingredients and heat to

75°C until all solids are melted and the phase is uniform.

Emulsification: Slowly add Phase B to Phase A with continuous homogenization for 3-5

minutes to form a stable emulsion.

Cooling: Begin cooling the emulsion while stirring with a propeller mixer.

Phase C Addition: Once the temperature is below 40°C, add the preservative and fragrance.

Mix until uniform.
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Final Adjustments: Check the pH and adjust if necessary to a range of 5.5-6.5. Homogenize

briefly again to ensure uniformity.

Preparation of a Conditioning Shampoo with
Hydroxypropyl Guar Gum
This protocol details the manufacturing process for a conditioning shampoo.

Formulation:

Phase Ingredient INCI Name % (w/w)

A Deionized Water Aqua to 100

Hydroxypropyl Guar

Gum
Hydroxypropyl Guar 0.50

B
Sodium Laureth

Sulfate (70%)

Sodium Laureth

Sulfate
15.00

Cocamidopropyl

Betaine (30%)

Cocamidopropyl

Betaine
10.00

C
Citric Acid (50%

solution)
Citric Acid q.s. to pH 5.5-6.5

Preservative e.g., Phenoxyethanol 1.00

Fragrance Parfum q.s.

Procedure:

Hydration of HPG: In the main vessel, slowly disperse the hydroxypropyl guar gum into the

deionized water with moderate agitation. Mix until fully hydrated.

Addition of Surfactants: Add the Sodium Laureth Sulfate and Cocamidopropyl Betaine to the

hydrated HPG solution. Mix slowly to avoid excessive foaming until the mixture is

homogeneous.
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pH Adjustment and Final Additions: Adjust the pH to the desired range (5.5-6.5) with the citric

acid solution. Add the preservative and fragrance, and mix until uniform.

Viscosity Check: Allow the shampoo to rest to eliminate any entrapped air before measuring

the final viscosity.

Viscosity Measurement Protocol
Objective: To determine the viscosity of a cosmetic cream or lotion using a Brookfield-type

rotational viscometer.

Apparatus:

Brookfield RVT Viscometer (or equivalent)

Appropriate spindle (e.g., T-bar for creams, disc spindle for lotions)

Helipath stand (for non-flowing creams)

Beaker (250 mL)

Water bath or temperature-controlled chamber

Procedure:

Sample Preparation: Place approximately 200 mL of the test product into a 250 mL beaker.

Allow the sample to equilibrate to a constant temperature (e.g., 25°C) for at least one hour.

Instrument Setup: Select an appropriate spindle and speed combination that will give a

torque reading between 10% and 90%. Attach the spindle to the viscometer.

Measurement:

For lotions, lower the viscometer so the spindle is immersed in the sample to the

immersion mark.

For creams, use a Helipath stand with a T-bar spindle. Set the viscometer to slowly lower

the rotating spindle through the cream to measure the viscosity of fresh material.
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Data Collection: Turn on the viscometer motor. Allow the reading to stabilize for 60 seconds

before recording the dial reading or the viscosity in centipoise (cP).

Calculations: If using a dial-reading viscometer, multiply the reading by the factor

corresponding to the spindle and speed used.

Hair Combing Force Analysis
Objective: To quantify the conditioning effect of a hair care product by measuring the force

required to comb through a hair tress.

Apparatus:

Texture Analyzer with a load cell

Hair Combing Rig attachment

Standardized hair tresses (e.g., virgin, bleached)

Procedure:

Baseline Measurement:

Thoroughly wet a hair tress with deionized water.

Mount the tress in the Hair Combing Rig.

Perform a set number of combing cycles (e.g., 10) at a constant speed, recording the

combing force. This is the baseline (control) measurement.

Product Application:

Apply a standardized amount of the conditioning product (e.g., shampoo, conditioner) to

the same hair tress.

Lather and rinse according to a standard protocol.

Post-Treatment Measurement:
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While the tress is still wet, mount it back into the rig.

Repeat the same combing procedure as in the baseline measurement.

Data Analysis:

Calculate the average combing force for both the baseline and post-treatment

measurements.

The reduction in combing force is a quantitative measure of the product's conditioning

efficacy.

Sensory Evaluation of Skin Cream Texture
Objective: To assess the textural and sensory properties of a skin cream using a trained

sensory panel.

Methodology:

Panelist Training: A panel of 10-15 individuals is trained to identify and rate the intensity of

specific sensory attributes of skin creams.

Sample Preparation: Samples are coded and presented in a randomized order to the

panelists.

Evaluation Protocol:

Appearance: Panelists visually assess the product for attributes like gloss, color, and

smoothness.

Pick-up: Panelists evaluate the feel of the product when scooping it from the container

(e.g., firmness, stickiness).

Rub-out: A standardized amount of product is applied to the forearm. Panelists evaluate

attributes during application, such as spreadability, slip, and absorption time.

After-feel: After a set time (e.g., 2 minutes), panelists evaluate the residual feel on the skin

(e.g., greasiness, tackiness, smoothness).
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Data Collection: Panelists rate the intensity of each attribute on a labeled magnitude scale

(e.g., 0-10).

Statistical Analysis: The data is statistically analyzed to determine significant differences

between formulations.

Mandatory Visualizations
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Phase 1: Concept & Feasibility

Phase 2: Formulation & Development Phase 3: Testing & Refinement

Phase 4: Scale-Up & Launch

Product Concept & Brief

Feasibility & Market Analysis

Ingredient Selection

Prototype Formulation

Lab-Scale Batching

Stability & Compatibility Testing

Formula Refinement

Performance Testing Sensory Evaluation

Iteration

Pilot Batch & Scale-Up

Full-Scale Manufacturing

Product Launch

Click to download full resolution via product page

Caption: Workflow for cosmetic product development.
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Start: Sample Preparation

Equilibrate Sample to 25°C

Set up Viscometer
(Select Spindle & Speed)

Immerse Spindle in Sample

Turn on Motor & Stabilize for 60s

Record Reading (cP or % Torque)

End: Data Analysis

Click to download full resolution via product page

Caption: Protocol for viscosity measurement.
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Start: Prepare Hair Tress

Measure Baseline Combing Force (Wet Tress)

Apply & Rinse Test Product

Measure Post-Treatment Combing Force

Compare Baseline vs. Post-Treatment Data

% Reduction in Combing Force

End: Quantify Conditioning Effect

Click to download full resolution via product page

Caption: Workflow for hair combing force analysis.
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Start: Panelist Training & Sample Prep

Visual Assessment
(Gloss, Color)

Pickup Evaluation
(Firmness, Stickiness)

Rub-out Evaluation
(Spreadability, Absorption)

After-feel Evaluation
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Rate Attributes on Scale
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End: Sensory Profile Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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